Cas no 2171732-45-7 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid
• CAS No: 2171732-45-7
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6227631
• PubChem ID: 165807987
• Update Time: 2025-06-08

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid
• 2171732-45-7
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperazin-1-yl}acetic acid
• EN300-1517112

• Inchi： 1S/C27H33N3O5/c1-3-18(2)25(26(33)30-14-12-29(13-15-30)16-24(31)32)28-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23,25H,3,12-17H2,1-2H3,(H,28,34)(H,31,32)
• InChI Key： BOPBBMWIQQXHTR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N1CCN(CC(=O)O)CC1)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic Acid (CAS No. 2171732-45-7)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid, identified by its CAS number 2171732-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule exhibits a complex structure that integrates several pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry. The presence of a fluoren-9-yl moiety and a piperazine ring suggests potential interactions with biological targets, which are crucial for the development of novel therapeutic agents.

The< strong>piperazine core is a well-known pharmacophore found in numerous drugs, including antipsychotics, antidepressants, and antihistamines. Its ability to form hydrogen bonds and interact with various enzymes and receptors makes it an attractive scaffold for drug design. In the case of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid, the piperazine ring is further functionalized with an acetic acid side chain and a substituted amine group, enhancing its potential for biological activity.

The< strong>fluoren-9-yl substituent is another key feature of this compound. Fluorene derivatives are known for their stability and solubility properties, which can be advantageous in drug formulations. Additionally, the methoxycarbonyl group attached to the fluorene ring introduces a polar moiety that can improve the compound's solubility in water-based environments, making it more suitable for oral or injectable administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. These techniques have been instrumental in identifying potential drug candidates with high efficacy and low toxicity. In the context of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid, computational studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management.

The< strong>3-methylpentanoyl side chain adds another layer of complexity to the molecule's structure. This moiety can influence the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing the compound's bioavailability and therapeutic efficacy.

In vitro studies have begun to explore the potential biological activities of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-yl}acetic acid. Initial results indicate that it may exhibit inhibitory effects on certain enzymes and receptors, suggesting its potential use in treating conditions such as chronic pain and neurodegenerative diseases. These findings are particularly exciting given the growing demand for novel therapeutic agents that target these conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, have been employed to streamline the process. These methods not only improve efficiency but also enhance the reproducibility of the synthesis, which is critical for large-scale production.

The< strong>piperazine-based core of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperazin-1-y}acetic acid also opens up possibilities for further derivatization. By modifying the substituents attached to the piperazine ring, researchers can fine-tune the compound's biological activity and pharmacokinetic properties. This flexibility makes it an excellent scaffold for structure-based drug design efforts aimed at developing next-generation therapeutics.

The< strong>fluoren-derived moiety contributes to the compound's overall stability, which is a crucial factor in drug development. Stability under various storage conditions ensures that the drug remains effective over time, reducing waste and improving patient compliance. Additionally, the presence of polar functional groups enhances solubility, which is essential for achieving optimal drug delivery.

Ongoing research is focused on elucidating the detailed mechanism of action of 2-{4}-{4-[{[(E)-(N-(fluorenylmethoxycarbonyl)amino)-3-methylbutanoyl]amino}-3-methylbutanoylamino]phenyl}-acetic acid (CAS No. 2171732457). By understanding how this compound interacts with its biological targets at a molecular level, researchers can identify ways to enhance its therapeutic effects while minimizing potential side effects. This knowledge will be invaluable in guiding future preclinical and clinical studies.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and CRISPR-Cas9 gene editing has accelerated the discovery process for new drug candidates like 2-{4-[{[(E)-(N-(fluorenylmethoxycarbonyl)amino)-3-methylbutanoyl]amino}-3-methylbutanoylamino]phenyl}-acetic acid (CAS No. 2171732457). HTS allows researchers to rapidly test thousands of compounds against various biological targets, while CRISPR-Cas9 enables precise genetic modifications in cell lines used for testing drug efficacy. These advancements have significantly reduced the time required to identify promising candidates for further development.

In conclusion, 2-{4-[{[(E)-(N-(fluorenylmethoxycarbonyl)amino)-3-methylbutanoyl]amino}-3-methylbutanoylamino]phenyl}-acetic acid (CAS No.2171732457) represents a significant advancement in pharmaceutical chemistry. Its complex structure incorporates several pharmacophoric elements that make it a promising candidate for treating various diseases. With ongoing research focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties, this compound holds great potential for improving patient outcomes in the future.